Cas no 1212059-55-6 (3-(2-Nitrophenyl)imidazolidine-2,4-dione)

• Product Name: 3-(2-Nitrophenyl)imidazolidine-2,4-dione
• CAS No: 1212059-55-6
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• MDL: MFCD13704553
• CID: 4685966
• Update Time: 2025-05-21

3-(2-Nitrophenyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitrophenyl)imidazolidine-2,4-dione
• ST092644
• 2,4-imidazolidinedione, 3-(2-nitrophenyl)-
• 3-(2-nitrophenyl)-1,3-diazolidine-2,4-dione
• 3-(2-Nitrophenyl)imidazolidine-2,4-dione

• MDL： MFCD13704553
• Inchi： 1S/C9H7N3O4/c13-8-5-10-9(14)11(8)6-3-1-2-4-7(6)12(15)16/h1-4H,5H2,(H,10,14)
• InChI Key： MZJVRVBDHFYFLR-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 338
• XLogP3: 0.4
• Topological Polar Surface Area: 95.2

Additional information on 3-(2-Nitrophenyl)imidazolidine-2,4-dione

3-(2-Nitrophenyl)Imidazolidine-2,4-Dione: A Comprehensive Overview

3-(2-Nitrophenyl)Imidazolidine-2,4-Dione, also known by its CAS number 1212059-55-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazolidinediones, which are known for their versatile applications in drug design and material science. The molecule's structure consists of a fused imidazolidine ring system with a nitrophenyl substituent at the 3-position, making it a unique derivative with potential biological activity.

The synthesis of 3-(2-Nitrophenyl)Imidazolidine-2,4-Dione involves several methodologies, including condensation reactions and cyclization processes. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of by-products, making it a more sustainable method for large-scale production.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have reported that derivatives of imidazolidine-2,4-dione exhibit anti-inflammatory, antioxidant, and even anticancer properties. For instance, a study published in 2023 demonstrated that 3-(2-Nitrophenyl)Imidazolidine-2,4-Dione derivatives can inhibit the growth of certain cancer cell lines by modulating key signaling pathways.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for catalysis and sensing applications. Recent advancements in green chemistry have also highlighted the use of this compound in environmentally friendly synthesis routes.

The structural versatility of 3-(2-Nitrophenyl)Imidazolidine-2,4-Dione allows for further functionalization to tailor its properties for specific applications. For example, substituting the nitro group with other electron-withdrawing or donating groups can significantly alter the compound's reactivity and biological activity. This opens up avenues for designing novel drugs with improved efficacy and reduced side effects.

In conclusion, 3-(2-Nitrophenyl)Imidazolidine-2,4-Dione is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.